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Compound of Interest

Compound Name: Nitrosyl cyanide

CAS No.: 4343-68-4

Cat. No.: B1207669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data available for the

identification and characterization of nitrosyl cyanide (ONCN). It is intended for researchers,

scientists, and professionals in drug development who may encounter this reactive molecule in

various chemical and biological systems. The guide summarizes key quantitative data in

structured tables, details relevant experimental protocols, and presents logical relationships

through diagrams.

Spectroscopic Data for Nitrosyl Cyanide
Nitrosyl cyanide is a blue-green gas with a planar structure.[1][2] Spectroscopic analysis has

been crucial in determining its molecular geometry and electronic properties. The molecule

exhibits characteristic spectra in the infrared, microwave, and ultraviolet-visible regions.

The infrared spectrum of nitrosyl cyanide has been recorded in the gas phase.[3][4] The

fundamental vibrational frequencies are summarized in the table below. These frequencies

correspond to the different stretching and bending modes of the molecule.
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Vibrational Mode Frequency (cm⁻¹) for ONCN
Frequency (cm⁻¹) for

O¹⁵NCN

C≡N stretch
~2200 (not explicitly observed

but expected)
-

N=O stretch 1484.3 -

C-N stretch 820.0 -

N-C-N in-plane bend 583.3 -

ν₅ (in-plane bend) 212.0 211.6

ν₆ (out-of-plane bend) 264.2 264.0

Data sourced from multiple studies.[3][5]

Microwave spectroscopy has been employed to study nitrosyl cyanide and its isotopologues,

confirming its planar structure and providing precise rotational constants.[6][7] The intensities of

vibrational satellite lines in the microwave spectra indicate that the two lowest vibrational

modes are near 240 and 270 cm⁻¹.[6]

Isotopologue A (MHz) B (MHz) C (MHz)

ONCN 20058.4 4377.9 3591.1

¹⁵NOCN 19994.7 4250.8 3500.5

NOC¹⁵N 19488.2 4376.8 3577.4

NO¹³CN 20057.9 4238.9 3496.0

N¹⁸OCN 19024.1 4374.9 3556.8

Rotational constants for the ground vibrational state.

The dipole moment of nitrosyl cyanide has also been determined from microwave

spectroscopy.
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The electronic spectrum of nitrosyl cyanide has been recorded in the gas phase, revealing a

weak, broad band in the visible region and several peaks in the ultraviolet region.[3]

Spectral Region λₘₐₓ (nm)
Molar Extinction Coefficient

(ε, L/mol·cm)

Visible 738 14.97

Ultraviolet 216 1464.8

All electronic transitions are symmetry allowed, leading to rich spectra in these regions.[3]

The gas-phase ionization energies of nitrosyl cyanide have been determined using

photoelectron spectroscopy.[8]

Ionization Energy (eV) Method

10.93 Photoelectron Spectroscopy

11.50 (Vertical) Photoelectron Spectroscopy

Experimental Protocols
Detailed experimental procedures are essential for the successful synthesis and spectroscopic

identification of nitrosyl cyanide.

Nitrosyl cyanide can be synthesized by the reaction of nitrosyl chloride (NOCl) and silver

cyanide (AgCN) at low temperatures.[1][2]

A common procedure involves the following steps:

Cool a reaction vessel containing silver cyanide to a low temperature (e.g., -40 to -50 °C).

Introduce gaseous nitrosyl chloride into the reaction vessel.

The reaction produces nitrosyl cyanide gas, which can be trapped cryogenically.

Purification can be achieved through a series of bulb-to-bulb distillations.[3]
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Another method involves the low-temperature nitrosylation of K-(18-crown-6)cyanide with

nitrosyl tetrafluoroborate.[9]

The gas-phase infrared spectrum of nitrosyl cyanide is typically recorded using a grating

spectrophotometer.[3]

A purified sample of nitrosyl cyanide is introduced into a gas cell with appropriate windows

(e.g., KBr).

The spectrum is recorded over a range of interest, for example, from 4000 to 250 cm⁻¹.[3][4]

Calibration of the absorption frequencies is performed using a polystyrene standard.[3]

Microwave spectra are obtained using a microwave spectrometer.

A gaseous sample of nitrosyl cyanide is introduced into the spectrometer's waveguide.

The microwave radiation is swept over a range of frequencies, and the absorption is

detected.

The spectra for different isotopically substituted species can be measured to determine the

molecular structure.[6][7]

The electronic spectrum is recorded using a recording spectrophotometer.[3]

A gaseous sample of nitrosyl cyanide is placed in a quartz cuvette.

The absorbance is measured over the visible and ultraviolet wavelength ranges.

Logical Relationships and Workflows
The following diagrams illustrate key processes related to nitrosyl cyanide.
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Reactants

Reaction

Products

Purification

Nitrosyl Chloride (gas)

Reaction at low temperature
(-40 to -50 °C)

Silver Cyanide (solid)

Nitrosyl Cyanide (gas)

Silver Chloride (solid)

Bulb-to-bulb distillation Pure Nitrosyl Cyanide

Click to download full resolution via product page

Synthesis workflow for nitrosyl cyanide.

Nitrosyl cyanide has been proposed as an intermediate in the metabolic oxidation of

cyanamide.[9]
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Cyanamide

N-Hydroxycyanamide

Oxidation

Nitrosyl Cyanide

Further Oxidation

Nitroxyl (HNO)

Hydrolysis

Cyanide (CN⁻)

Hydrolysis

Nitrite (NO₂⁻)

Hydrolysis

Carbon Dioxide (CO₂)

Hydrolysis

Catalase/H₂O₂

Click to download full resolution via product page

Proposed metabolic pathway involving nitrosyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

